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Compound of Interest

Compound Name: Triisopropylsilane

Cat. No.: B1312306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling guidelines for

Triisopropylsilane (TIPS), a versatile organosilane reagent frequently utilized in organic

synthesis, particularly in peptide and nucleoside chemistry as a reducing agent and a sterically

hindered protecting group. Due to its flammable and reactive nature, a thorough understanding

of its properties and adherence to strict safety protocols are imperative for its safe use in a

laboratory setting.

Chemical and Physical Properties
Triisopropylsilane is a colorless liquid with a distinct odor. Its key physical and chemical

properties are summarized in the table below for easy reference.[1][2] This data is crucial for

understanding its behavior under various laboratory conditions and for implementing

appropriate safety measures.
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Property Value

Chemical Formula C₉H₂₂Si

Molecular Weight 158.36 g/mol

Appearance Colorless liquid

Boiling Point 84-86 °C @ 35 mmHg

Flash Point 37 °C (98.6 °F)

Density 0.773 g/mL at 25 °C

Solubility Insoluble in water; soluble in nonpolar solvents.

Vapor Pressure No data available

Autoignition Temperature No data available

Note: The provided data is a compilation from various sources and should be used for

guidance. Always refer to the specific Safety Data Sheet (SDS) provided by your supplier for

the most accurate information.

Hazard Identification and Mitigation
Triisopropylsilane is classified as a flammable liquid and can cause skin and eye irritation.[2]

It is also moisture-sensitive and can react with water and other protic solvents.[1] The primary

hazards and their corresponding mitigation strategies are outlined below.
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Hazards

Mitigation Strategies

Flammable Liquid

Work in a well-ventilated fume hood

Ventilation

Use spark-proof equipment
and ground containers

Ignition Source Control

Store in a cool, dry place
away from ignition sources

Storage

Skin & Eye Irritant
Wear appropriate PPE:

- Safety goggles/face shield
- Nitrile or neoprene gloves
- Flame-retardant lab coat

Personal Protection

Moisture Sensitive
Handle under inert atmosphere

(e.g., Argon, Nitrogen)
Inert Atmosphere

Storage

Reacts with Oxidizing Agents

Segregate from incompatible materials

Segregation

Click to download full resolution via product page

Caption: Key hazards of Triisopropylsilane and their mitigation strategies.

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory when handling

Triisopropylsilane to minimize exposure and prevent injuries.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.

Protects against splashes and

vapors that can cause serious

eye irritation.

Hand Protection
Neoprene or nitrile rubber

gloves.

Provides a barrier against skin

contact, which can cause

irritation.

Body Protection
Flame-retardant lab coat and

appropriate protective clothing.

Protects the skin from

accidental splashes and

provides a layer of protection

in case of fire.

Respiratory Protection

A NIOSH-certified organic

vapor respirator may be

required if working outside of a

fume hood or in poorly

ventilated areas.

Protects against the inhalation

of vapors, which can cause

respiratory tract irritation.

Experimental Protocols and Safe Handling Workflow
The following is a generalized workflow for the safe handling and use of Triisopropylsilane in

a laboratory setting. This should be adapted to the specific requirements of your experimental

procedure.
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Start: Experiment Planning

Preparation:
- Review SDS

- Assemble PPE
- Ensure fume hood is operational
- Prepare inert atmosphere setup

End: Decontamination & Waste Disposal

Reagent Transfer:
- Use a syringe or cannula under inert gas

- Ground all metal containers to prevent static discharge

Reaction Setup:
- Perform reaction in a fume hood

- Maintain inert atmosphere
- Monitor reaction for any exothermic events

Quenching:
- Cool the reaction mixture

- Slowly add a suitable quenching agent (e.g., isopropanol, then water) behind a blast shield

Workup:
- Perform extractions and washes in the fume hood

- Handle all liquid waste as hazardous

Click to download full resolution via product page

Caption: A generalized workflow for the safe handling of Triisopropylsilane.

Detailed Methodologies:
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Preparation: Before starting any experiment, thoroughly review the Safety Data Sheet (SDS)

for Triisopropylsilane. Ensure that a properly functioning chemical fume hood is available

and that all necessary PPE is worn. If the reaction is moisture-sensitive, prepare a setup that

allows for the maintenance of an inert atmosphere (e.g., using a Schlenk line or a glovebox).

Reagent Transfer: Triisopropylsilane should be transferred from its storage container to the

reaction vessel under an inert atmosphere to prevent contact with moisture and air.[3] Use a

clean, dry syringe or cannula for the transfer. It is crucial to ground and bond all metal

containers and equipment during transfer to prevent the buildup of static electricity, which

could ignite the flammable vapors.[4]

Reaction Quenching: Reactions involving Triisopropylsilane, especially those with reactive

intermediates, should be quenched carefully. Cool the reaction vessel to a low temperature

(e.g., 0 °C) before slowly adding a quenching agent. A common procedure involves the slow,

dropwise addition of a less reactive alcohol like isopropanol, followed by the cautious

addition of water. Always perform quenching behind a blast shield.

Workup and Waste Disposal: All workup procedures, including extractions and washes,

should be conducted in a chemical fume hood. All liquid and solid waste containing

Triisopropylsilane or its byproducts must be treated as hazardous waste and disposed of

according to institutional and local regulations.[3] Do not pour any waste down the drain.

Storage and Incompatibility
Proper storage of Triisopropylsilane is critical to maintaining its stability and preventing

hazardous situations.

Storage Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area,

away from direct sunlight and sources of ignition.[5] The storage area should be a

designated flammables cabinet.

Incompatible Materials: Triisopropylsilane is incompatible with strong oxidizing agents,

acids, and bases.[5] It can react with moisture to release flammable hydrogen gas.[3] Keep it

segregated from these materials to prevent potentially hazardous reactions.

Spill and Emergency Procedures
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In the event of a spill or accidental exposure, immediate and appropriate action is necessary.

Situation Procedure

Minor Spill

Evacuate the immediate area. Wearing

appropriate PPE, absorb the spill with an inert,

non-combustible material such as vermiculite or

sand.[6] Place the absorbed material into a

sealed container for hazardous waste disposal.

Use non-sparking tools for cleanup.[3]

Major Spill

Evacuate the laboratory and alert emergency

personnel immediately. Do not attempt to clean

up a large spill without specialized training and

equipment.

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing.[6] Seek

medical attention.

Eye Contact

Immediately flush the eyes with plenty of water

for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6] Seek immediate

medical attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

stopped, give artificial respiration.[6] Seek

medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water or milk.[6]

Seek immediate medical attention.

Fire Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam to

extinguish a fire involving Triisopropylsilane.[3] Do not use water directly on the fire, as it
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may react with the silane.

Firefighting Procedures: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear. Vapors are heavier than air and may travel to a source of ignition

and flash back.

By adhering to these guidelines, researchers, scientists, and drug development professionals

can safely handle Triisopropylsilane and minimize the risks associated with its use in the

laboratory. Always prioritize safety and consult the specific Safety Data Sheet for the most

current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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